![molecular formula C10H14N2 B6204233 2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}ethan-1-amine CAS No. 1533173-75-9](/img/no-structure.png)
2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}ethan-1-amine
Overview
Description
“2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}ethan-1-amine” is a chemical compound with the molecular formula C10H14N2 . It is also known by other names such as 5H-Cyclopenta[b]pyridine-7-ethanamine, 6,7-dihydro- .
Synthesis Analysis
The synthesis of this compound involves a multicomponent condensation of malononitrile, hydrogen sulfide, aldehydes, 1-(cyclopent-1-en-1-yl)pyrrolidine, and alkylating agents . This reaction represents a profound structural transformation .Molecular Structure Analysis
The molecular structure of this compound is based on a cyclopenta[b]pyridine core . The molecular weight is 162.23 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the Knoevenagel condensation, Stork alkylation, and intramolecular cyclotransamination . The addition of alkylating agents to the reaction mixture leads to the production of thioesters .Physical And Chemical Properties Analysis
The compound has an average mass of 134.178 Da and a monoisotopic mass of 134.084396 Da . More detailed physical and chemical properties are not available in the retrieved sources.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}ethan-1-amine' involves the synthesis of the cyclopenta[b]pyridine ring system followed by the addition of an ethylamine group to the ring system.", "Starting Materials": [ "2-pyridinecarboxaldehyde", "ethyl acetoacetate", "ammonium acetate", "ethylamine" ], "Reaction": [ "Step 1: Synthesis of 5,6,7,8-tetrahydropyrido[2,3-b]pyridine-7-carbaldehyde by reacting 2-pyridinecarboxaldehyde with ethyl acetoacetate and ammonium acetate in ethanol.", "Step 2: Cyclization of 5,6,7,8-tetrahydropyrido[2,3-b]pyridine-7-carbaldehyde to form 5H,6H,7H-cyclopenta[b]pyridine in the presence of a Lewis acid catalyst.", "Step 3: Addition of ethylamine to 5H,6H,7H-cyclopenta[b]pyridine to form 2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}ethan-1-amine." ] } | |
CAS RN |
1533173-75-9 |
Product Name |
2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}ethan-1-amine |
Molecular Formula |
C10H14N2 |
Molecular Weight |
162.2 |
Purity |
95 |
Origin of Product |
United States |
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